Cas no 2228344-84-9 (1-amino-2-(3-chloro-5-fluorophenyl)propan-2-ol)

• Product Name: 1-amino-2-(3-chloro-5-fluorophenyl)propan-2-ol
• CAS No: 2228344-84-9
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• CID: 5890837
• PubChem ID: 165898520
• Update Time: 2025-06-26

1-amino-2-(3-chloro-5-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(3-chloro-5-fluorophenyl)propan-2-ol
• 2228344-84-9
• EN300-1976861

• Inchi： 1S/C9H11ClFNO/c1-9(13,5-12)6-2-7(10)4-8(11)3-6/h2-4,13H,5,12H2,1H3
• InChI Key： DBMRUOLSVZWZEB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(C)(CN)O)F

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-2-(3-chloro-5-fluorophenyl)propan-2-ol

Introduction to 1-amino-2-(3-chloro-5-fluorophenyl)propan-2-ol (CAS No. 2228344-84-9)

1-amino-2-(3-chloro-5-fluorophenyl)propan-2-ol, identified by the chemical abstracts service number 2228344-84-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines and alcohols, featuring a unique structural motif that combines a fluorine-substituted phenyl ring with an amino and hydroxyl functional group on a propyl side chain. The precise arrangement of these substituents imparts distinct chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural configuration of 1-amino-2-(3-chloro-5-fluorophenyl)propan-2-ol is characterized by its chiral center, which arises from the secondary alcohol functionality. This chirality is a critical factor in pharmaceutical applications, as it can influence the stereochemical specificity of drug-receptor interactions. The presence of both chloro and fluoro substituents on the aromatic ring further enhances its potential as a pharmacophore, contributing to its interactions with biological targets. These elements are well-documented in modern medicinal chemistry for their ability to modulate metabolic stability, solubility, and binding affinity.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their favorable pharmacokinetic profiles. The fluoro group, in particular, is known for its ability to improve metabolic stability and binding affinity by influencing electronic and steric properties. Similarly, the chloro substituent can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, depending on the molecular context. These features make 1-amino-2-(3-chloro-5-fluorophenyl)propan-2-ol an intriguing candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of an amino group and an alcohol moiety provides multiple sites for functionalization, enabling chemists to design derivatives with tailored biological activities. For instance, the amino group can be coupled with carboxylic acids via amide bond formation, while the hydroxyl group can undergo etherification or esterification reactions. Such modifications are essential for optimizing drug-like properties such as bioavailability and target specificity.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse intermediates in accelerating drug development pipelines. 1-amino-2-(3-chloro-5-fluorophenyl)propan-2-ol fits into this paradigm by serving as a versatile building block for more complex molecules. Its incorporation into lead structures has shown promise in preclinical studies targeting various therapeutic areas, including oncology, immunology, and neurology. The compound’s ability to engage with multiple biological pathways makes it a compelling candidate for further investigation.

Recent advancements in computational chemistry have also enhanced our understanding of how structural modifications influence biological activity. Molecular modeling studies indicate that small changes in the electronic distribution around the aromatic ring can significantly impact binding affinity to protein targets. This underscores the importance of fine-tuning substituent patterns, such as those present in 1-amino-2-(3-chloro-5-fluorophenyl)propan-2-ol, to achieve optimal pharmacological effects.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include halogenation reactions at specific positions on the phenyl ring followed by nucleophilic substitution with appropriate reagents to introduce the propyl side chain. The use of transition metal catalysts has been explored to improve yields and selectivity in these processes. Such synthetic methodologies are critical for producing high-purity material suitable for pharmaceutical applications.

In addition to its synthetic appeal, 1-amino-2-(3-chloro-5-fluorophenyl)propan-2-ol has been investigated for its potential role in probe development for biochemical assays. The presence of both polar and non-polar regions allows it to interact with diverse biological targets, making it useful as a scaffold for high-throughput screening campaigns. Such probes are instrumental in identifying new drug candidates and understanding disease mechanisms at a molecular level.

The safety profile of this compound is another important consideration during its development and application. While preliminary studies suggest that it exhibits moderate solubility in common solvents used in pharmaceutical research, further toxicological assessments are necessary to evaluate its potential hazards fully. These assessments will guide its handling protocols and ensure compliance with regulatory standards governing chemical substances used in medical research.

Looking ahead, the continued exploration of fluorinated aromatic compounds like 1-amino-2-(3-chloro-5-fluorophenyl)propan-2-ol holds great promise for advancing therapeutic innovation. As our understanding of structure-function relationships evolves, so too will our ability to harness these molecules for treating complex diseases. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory discoveries into clinical benefits.